Cas no 154222-96-5 (3-Furancarboxylic acid,4-methyl-, ethyl ester)
154222-96-5 structure
Product Name:3-Furancarboxylic acid,4-methyl-, ethyl ester
CAS No:154222-96-5
MF:C8H10O3
MW:154.163202762604
CID:106493
PubChem ID:10909780
Update Time:2025-04-18
3-Furancarboxylic acid,4-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,4-methyl-, ethyl ester
- 3-Furancarboxylicacid,4-methyl-,ethylester(9CI)
- MC 9761
- Ethyl 4-methylfuran-3-carboxylate
- 154222-96-5
- SCHEMBL18322304
-
- Inchi: 1S/C8H10O3/c1-3-11-8(9)7-5-10-4-6(7)2/h4-5H,3H2,1-2H3
- InChI Key: UIMHKAPKGFWTRA-UHFFFAOYSA-N
- SMILES: O1C=C(C)C(=C1)C(=O)OCC
Computed Properties
- Exact Mass: 154.06300
- Monoisotopic Mass: 154.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 39.4Ų
Experimental Properties
- PSA: 39.44000
- LogP: 1.76470
3-Furancarboxylic acid,4-methyl-, ethyl ester Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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